Cas no 1017184-32-5 (3-4-(Propan-2-yl)-1,3-thiazol-2-ylpiperidine)

• Product Name: 3-4-(Propan-2-yl)-1,3-thiazol-2-ylpiperidine
• CAS No: 1017184-32-5
• MF: C₁₁H₁₈N₂S
• MW: 210.339021205902
• MDL: MFCD09891527
• CID: 4567338
• PubChem ID: 24261806
• Update Time: 2025-05-19

3-4-(Propan-2-yl)-1,3-thiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(Propan-2-yl)-1,3-thiazol-2-yl]piperidine
• Piperidine, 3-[4-(1-methylethyl)-2-thiazolyl]-
• 3-4-(Propan-2-yl)-1,3-thiazol-2-ylpiperidine

• MDL： MFCD09891527
• Inchi： 1S/C11H18N2S/c1-8(2)10-7-14-11(13-10)9-4-3-5-12-6-9/h7-9,12H,3-6H2,1-2H3
• InChI Key： KOJUTHALZHVPGR-UHFFFAOYSA-N
• SMILES： N1CCCC(C2=NC(C(C)C)=CS2)C1

Computed Properties

• Exact Mass: 210.11907g/mol
• Monoisotopic Mass: 210.11907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 210.34g/mol
• XLogP3: 2.3
• Topological Polar Surface Area: 53.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 3-4-(Propan-2-yl)-1,3-thiazol-2-ylpiperidine

Introduction to 3-4-(Propan-2-yl)-1,3-thiazol-2-ylpiperidine (CAS No. 1017184-32-5)

3-4-(Propan-2-yl-1,3-thiazol-2-ylpiperidine) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1017184-32-5, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural framework of this molecule combines a piperidine ring with a thiazole moiety, both of which are well-documented for their role in medicinal chemistry.

The piperidine ring, a six-membered heterocyclic compound containing nitrogen, is widely recognized for its ability to enhance the solubility and bioavailability of pharmaceuticals. Its structural flexibility allows for diverse modifications, making it a valuable scaffold in drug design. In contrast, the thiazole ring, a five-membered heterocycle incorporating sulfur and nitrogen, is known for its antimicrobial and anti-inflammatory properties. The combination of these two motifs in 3-4-(Propan-2-yl-1,3-thiazol-2-ylpiperidine) creates a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions, which has been instrumental in understanding the pharmacological potential of 3-4-(Propan-2-yl-1,3-thiazololpiperidine). Studies have indicated that the presence of the thiazole ring can modulate the binding affinity of the molecule to various biological targets. This has led to investigations into its potential as an antagonist or agonist for receptors involved in pain perception, neurodegenerative diseases, and cardiovascular disorders.

The substituent Propan-2-yl at the 4-position of the thiazole ring introduces additional conformational flexibility, which can influence the compound's pharmacokinetic profile. This aspect has been a focus of interest in recent research, where molecular dynamics simulations have been employed to predict how different conformations may affect drug efficacy and metabolism. Such studies are crucial for optimizing lead compounds before they enter preclinical testing.

In vitro studies have begun to unravel the mechanism of action for 3-4-(Propan-2-yl-1,3-thiazololpiperidine). Initial findings suggest that it may interact with ion channels and G protein-coupled receptors (GPCRs), which are key targets in modern drug development. The thiazole moiety appears to play a critical role in modulating these interactions, potentially offering therapeutic benefits similar to those observed with other thiazole-based compounds.

The synthesis of 3-4-(Propan-2-y}l)-1,3-thiazolo^lpiperidine) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Recent innovations in synthetic methodologies have improved the efficiency of these processes, making it more feasible to produce larger quantities for research purposes. Advances in catalytic techniques have also reduced unwanted byproducts, enhancing the overall quality of the final product.

The pharmacological profile of this compound is still under investigation, but preliminary data suggest promising applications in treating neurological disorders. The piperidine ring's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drugs. Additionally, the thiazole ring's known bioactivity suggests that 3-4-(Propany}l)-1,³-thia]o)piperidine) could exhibit dual functionality, addressing multiple symptoms simultaneously.

The potential therapeutic applications extend beyond neurological disorders. Research is ongoing into its effects on inflammation and oxidative stress pathways, which are implicated in various chronic diseases. The structural features of 3,,,
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